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For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisopropyl xanthogen disulfide, also known by various synonyms including di-isopropyl-
xanthogenate and Diproxid, is an organosulfur compound with significant applications in
industrial and research settings.[1] Its unique chemical properties make it a valuable reagent in
rubber vulcanization and as a precursor in the synthesis of complex molecules. This guide
provides a comprehensive overview of its chemical structure, physicochemical properties,
synthesis, spectral characteristics, and key applications, with a focus on information relevant to
researchers in chemistry and drug development.

Chemical Structure and Identification

Diisopropyl xanthogen disulfide is characterized by a disulfide bond linking two
isopropoxythiocarbonyl groups. The molecule possesses a symmetrical structure with the
formula C8H1402S54.[1][2]

Table 1: Chemical Identifiers

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1670633?utm_src=pdf-interest
https://www.benchchem.com/product/b1670633?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropyl-xanthogen-disulfide
https://www.benchchem.com/product/b1670633?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropyl-xanthogen-disulfide
https://www.medkoo.com/products/22796
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

IUPAC Name 0,0O'-diisopropy! dithiobis(thioformate)
CAS Number 105-65-7

Molecular Formula C8H140254

Molecular Weight 270.46 g/mol

SMILES CC(C)OC(=S)SSC(=S)O0C(C)C[1]

InChl Key ZWWQICJITBOCQLA-UHFFFAOYSA-NJ[1]

Physicochemical Properties

The physical and chemical properties of diisopropyl xanthogen disulfide are summarized in
the table below. It is a yellow crystalline solid with limited solubility in water but soluble in
organic solvents.

Table 2: Physicochemical Properties

Property Value Source

Melting Point 54-56 °C --INVALID-LINK--
Boiling Point 316.5 °C (predicted) --INVALID-LINK--
Density 1.275 g/cm3 (predicted) --INVALID-LINK--
Appearance Yellow crystalline solid --INVALID-LINK--
Solubility Soluble in DMSO --INVALID-LINK--

Synthesis of Diisopropyl Xanthogen Disulfide

The synthesis of diisopropyl xanthogen disulfide typically involves the reaction of isopropyl
alcohol with carbon disulfide in the presence of a base to form an isopropyl xanthate salt, which
is then oxidized to the disulfide.[3][4][5]

General Reaction Scheme
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The overall synthesis can be represented by the following two-step process:

o Formation of Isopropyl Xanthate: CH(CHs)20OH + CS2 + NaOH - (CH3)2CHOC(S)SNa +
H20

» Oxidation to Diisopropyl Xanthogen Disulfide: 2 (CH3)2CHOC(S)SNa + |2 -
[(CH3)2CHOC(S)S]2 + 2 Nal

Experimental Protocol: One-Pot Synthesis

The following is a representative experimental protocol adapted from literature procedures for a
one-pot synthesis.[5]

Materials:

Potassium hydroxide (KOH) pellets
* |sopropyl alcohol

o Acetonitrile (CHsCN)

e Carbon disulfide (CS2)

e lodine (I2)

e Deionized water

o Diethyl ether

e Anhydrous sodium sulfate (Na2S0a4)
Procedure:

» To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add
potassium hydroxide (25 mmol) and isopropyl alcohol (25 mmol) in acetonitrile (10 mL).

o Reflux the mixture for 20 minutes.

 Allow the reaction mixture to cool to room temperature.
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» Slowly add carbon disulfide (30 mmol) to the mixture and stir for 30 minutes at room
temperature.

 In a separate beaker, dissolve iodine (12.5 mmol) in deionized water.

» Add the iodine solution dropwise to the reaction mixture with vigorous stirring. The reaction is
exothermic and the color of iodine will disappear.

 After the addition is complete, continue stirring for an additional 1 hour at room temperature.
o Extract the product with diethyl ether (3 x 20 mL).
o Combine the organic layers and wash with deionized water (2 x 20 mL) and brine (20 mL).

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

e The crude product can be further purified by recrystallization from a suitable solvent such as
ethanol.

Reactants

Isopropyl Alcohol FCSY FBase
Intermediate
Carbon Disulfide g Gotassium Isopropy! Xanthatta + Oxidizing Agent Product
]
L Diisopropyl Xanthogen
Reagents Disulfide

Base (e.g., KOH)

Oxidizing Agent
(e.g., lodine)

Click to download full resolution via product page

Caption: Synthesis pathway of Diisopropyl Xanthogen Disulfide.
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Spectral Data and Characterization

The structure of diisopropyl xanthogen disulfide can be confirmed by various spectroscopic

techniques.

Table 3: Spectroscopic Data

Technique Expected Features

A septet for the methine proton (-CH) and a
1H NMR doublet for the methyl protons (-CHs) of the
isopropyl groups.[1]

Resonances for the methyl carbons, the
13C NMR methine carbon, and the thiocarbonyl carbon
(C=8).11]

Characteristic absorption bands for C-H
FTIR (cm™1) stretching, C-O stretching, and C=S stretching.

[1]

The molecular ion peak and fragmentation
Mass Spectrometry patterns corresponding to the loss of isopropoxy

and thiocarbonyl groups.[1]

Applications

Diisopropyl xanthogen disulfide has found applications in diverse areas of chemistry and
industry.

Rubber Vulcanization

A primary application of diisopropyl xanthogen disulfide is as a vulcanization accelerator for
natural and synthetic rubbers.[6] It is considered a "nitrosamine-safe" accelerator, which is a
significant advantage in the manufacturing of rubber products where the formation of
carcinogenic nitrosamines is a concern.[7] During vulcanization, it is consumed and forms
volatile byproducts like isopropyl alcohol and carbon disulfide, leaving minimal residue in the
final product.[8]
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Organic Synthesis

In organic synthesis, diisopropyl xanthogen disulfide serves as a reagent for the introduction
of sulfur-containing functionalities. It is particularly useful in the synthesis of sulfur heterocycles.

[°]

Molybdenum Cofactor Synthesis

Diisopropyl xanthogen disulfide is utilized in the synthesis of proligands for metal complexes
related to the molybdenum cofactor (Moco).[10][11] Moco is an essential component of
molybdoenzymes, which are crucial for various metabolic processes in most organisms.[11][12]
[13][14][15]

Biological Activity and Toxicology
Cytotoxicity and Mutagenicity

Studies have been conducted to evaluate the cytotoxic and mutagenic effects of a related
compound, diisopropyl xanthogen polysulphide, on human lymphocyte cultures. The results
indicated that at high concentrations (57.0 ug/mL), the compound showed significantly
increased mutagenic activity, although this was accompanied by substantial cytotoxicity. The
evidence for mutagenicity was considered limited.

Anti-HIV Activity

There is a mention in some databases of diisopropyl xanthogen disulfide having a potential
role as an anti-HIV agent.[10] However, the primary research in this area focuses on a broad
range of sulfur-containing compounds, and the specific and potent anti-HIV activity of
diisopropyl xanthogen disulfide itself is not well-established in the scientific literature.[16][17]
[18][19][20]

Conclusion

Diisopropyl xanthogen disulfide is a versatile organosulfur compound with a well-defined
chemical structure and a range of useful properties. Its primary applications as a safe rubber
vulcanization accelerator and a reagent in organic synthesis are well-documented. While its
biological activities are an area of interest, further research is needed to fully elucidate its
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potential in areas such as drug development. This guide provides a foundational understanding

of this compound for researchers and professionals in related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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